![molecular formula C20H24N4O5 B2864283 [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate CAS No. 923782-35-8](/img/structure/B2864283.png)
[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate
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Description
[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as CCPB, and it has been synthesized using various methods.
Scientific Research Applications
Synthesis of Cyclic (Alkyl)(Amino)Carbenes (CAACs)
This compound serves as a precursor for the synthesis of CAACs, which are valuable in the field of organometallic chemistry. The pyrrolidinyl group in the compound can undergo 1,1-dehydration to form CAACs . These carbenes are known for their stability and reactivity, making them suitable for creating complex metal-carbene structures used as catalysts in various organic transformations.
Development of Antibacterial Agents
The nitro group and the pyrrolidinyl moiety of the compound contribute to its potential antibacterial properties. Research has shown that similar structures exhibit significant activity against resistant bacterial strains . This compound could be modified to enhance its efficacy as an antibacterial agent, particularly against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis.
properties
IUPAC Name |
[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O5/c21-14-20(8-2-1-3-9-20)22-18(25)13-29-19(26)16-12-15(24(27)28)6-7-17(16)23-10-4-5-11-23/h6-7,12H,1-5,8-11,13H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHPQUEAHVVDRJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C#N)NC(=O)COC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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